Cas no 857722-64-6 (tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate)

• Product Name: tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate
• CAS No: 857722-64-6
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 6185236
• PubChem ID: 86613091
• Update Time: 2025-06-09

tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27726439
• 857722-64-6
• tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate

• Inchi： 1S/C11H22N2O3/c1-7(2)9(13-8(14)6-12)10(15)16-11(3,4)5/h7,9H,6,12H2,1-5H3,(H,13,14)/t9-/m1/s1
• InChI Key： DEKLUYPXEBUVDV-SECBINFHSA-N
• SMILES： O(C([C@@H](C(C)C)NC(CN)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate

tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate (CAS No. 857722-64-6): An Overview of Its Chemical Properties and Applications in Biomedical Research

tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate (CAS No. 857722-64-6) is a versatile compound with significant potential in the fields of chemical biology and pharmaceutical research. This compound, also known as tert-butyl (R)-3-methyl-2-((2-aminoacetamido)butanoate, is a chiral derivative of an amino acid, specifically designed to serve as a building block in the synthesis of complex molecules and peptides. Its unique structural features and chemical properties make it an attractive candidate for various applications, including drug discovery, protein engineering, and synthetic chemistry.

The tert-butyl group in this compound provides enhanced stability and solubility, which are crucial for its use in organic synthesis and biological assays. The presence of the (R)-3-methylbutanoate moiety imparts chirality, enabling the compound to participate in stereospecific reactions and interactions. The 2-aminoacetamido functionality adds further complexity, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral compounds like tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate in the development of new therapeutic agents. Studies have shown that chiral derivatives can exhibit improved pharmacological properties, such as enhanced potency, selectivity, and reduced toxicity compared to their racemic counterparts. This has led to increased interest in the synthesis and application of chiral intermediates in drug discovery pipelines.

In the context of protein engineering, tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate can be used to modify specific amino acid residues within proteins. This modification can alter the protein's conformation, stability, and function, making it a powerful tool for understanding protein structure and function at a molecular level. For example, researchers have utilized this compound to create site-specific modifications in enzymes, leading to enhanced catalytic activity and substrate specificity.

The chemical synthesis of tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate typically involves multi-step reactions, including protection-deprotection strategies and stereoselective transformations. One common approach is to start with the corresponding amino acid derivative and perform a series of reactions to introduce the tert-butyl protecting group and the 2-aminoacetamido functionality. The choice of reagents and reaction conditions is critical to achieving high yields and purity of the final product.

Recent studies have also explored the use of tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate in combinatorial chemistry approaches. By incorporating this compound into libraries of small molecules, researchers can rapidly screen for compounds with desired biological activities. This has been particularly useful in identifying lead compounds for various therapeutic targets, such as G protein-coupled receptors (GPCRs) and ion channels.

In addition to its applications in drug discovery and protein engineering, tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate has shown promise in other areas of biomedical research. For instance, it has been used as a model compound to study protein-protein interactions and to develop new methods for detecting post-translational modifications. The ability to precisely control the chemical structure of this compound allows researchers to probe specific biological questions with high precision.

The safety profile of tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate is another important consideration for its use in biomedical applications. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is essential to adhere to standard safety guidelines and regulations. Researchers should be aware of potential hazards associated with handling organic solvents and reagents used in its synthesis.

In conclusion, tert-butyl (2R)-2-(2-aminoacetamido)-3-methylbutanoate (CAS No. 857722-64-6) is a valuable compound with a wide range of applications in chemical biology and pharmaceutical research. Its unique chemical properties make it an attractive candidate for drug discovery, protein engineering, combinatorial chemistry, and other areas of biomedical research. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the scientific community.